Cas no 60618-81-7 (1,2,3-tri-o-acetyl-4,6-o-benzylidene-beta-d-glucopyranose)

• Product Name: 1,2,3-tri-o-acetyl-4,6-o-benzylidene-beta-d-glucopyranose
• CAS No: 60618-81-7
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 953189
• PubChem ID: 10644328
• Update Time: 2025-04-19

1,2,3-tri-o-acetyl-4,6-o-benzylidene-beta-d-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2,3-tri-o-acetyl-4,6-o-benzylidene-beta-d-glucopyranose
• 1,2,3-tri-O-acetyl-4,6-O-benzylideneglucose
• 4,6-O-benzylidene-1,2,3-tri-O-acetyl-D-glucopyranose
• A-D-galactopyranoside
• AG-F-97795
• Benzyl 4,6-O-Benzylidene-
• CTK8F8054
• Phenylmethyl 4,6-O-(Phenylmethylene)-
• W-203267
• A-D-Glucopyranose, 4,6-O-(phenylmethylene)-, triacetate
• [(4Ar,6S,7R,8S,8aR)-6,7-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] acetate
• 1,2,3-Tri-O-acetyl-4,6-O-benzylidene-b-D-glucopyranose
• 60618-81-7
• 173936-77-1

• Inchi： 1S/C19H22O9/c1-10(20)24-16-15-14(9-23-18(28-15)13-7-5-4-6-8-13)27-19(26-12(3)22)17(16)25-11(2)21/h4-8,14-19H,9H2,1-3H3/t14-,15-,16+,17-,18?,19-/m1/s1
• InChI Key： MMMFFJBLSNOZRA-HFHYLLLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 394.12638228g/mol
• Monoisotopic Mass: 394.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.59000
• LogP: 1.25200